1-(2-amino-5-bromo-1,3-thiazol-4-yl)ethan-1-one
Overview
Description
1-(2-amino-5-bromo-1,3-thiazol-4-yl)ethan-1-one is a compound that can be used as a key building block for the synthesis of myriad of thiadiazolo [3,2-α]pyrimidin-7-ones which have diverse biological activities .
Synthesis Analysis
This compound can be synthesized from the reaction of 2-bromo-1- (5-methyl-1- (p -tolyl)-1 H -1,2,3-triazol-4-yl)ethanone with thiourea .Molecular Structure Analysis
The molecular structure of this compound is represented by the Inchi Code: 1S/C5H5BrN2OS/c1-2(9)3-4(6)8-10-5(3)7/h7H2,1H3 . This indicates that the compound contains carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms.Chemical Reactions Analysis
The thiazole ring in this compound consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties . On account of its aromaticity, the ring has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place .Physical And Chemical Properties Analysis
The compound has a molecular weight of 221.08 . It is a powder with a melting point of 138-140 degrees Celsius . The compound is stored at a temperature of 4 degrees Celsius .Mechanism of Action
While the specific mechanism of action for this compound is not directly mentioned in the search results, molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently. These molecules may activate/stop the biochemical pathways and enzymes or stimulate/block the receptors in the biological systems .
Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H315, H319, H332, H335 . These codes correspond to various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
Future Directions
Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers . They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities . Thus, future research could focus on exploring these properties further and developing new molecules with potent antitumor, antioxidant, and antimicrobial activities .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-amino-5-bromo-1,3-thiazol-4-yl)ethan-1-one involves the reaction of 2-amino-5-bromo-1,3-thiazole with ethyl chloroacetate followed by hydrolysis and decarboxylation to yield the final product.", "Starting Materials": [ "2-amino-5-bromo-1,3-thiazole", "ethyl chloroacetate", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-bromo-1,3-thiazole (1.0 g, 4.5 mmol) in dry diethyl ether (20 mL) in a round-bottom flask.", "Step 2: Add ethyl chloroacetate (0.75 mL, 6.8 mmol) dropwise to the reaction mixture with stirring at room temperature.", "Step 3: After the addition is complete, continue stirring the reaction mixture for 2 hours at room temperature.", "Step 4: Add 10% sodium hydroxide solution (10 mL) to the reaction mixture and stir for 30 minutes.", "Step 5: Separate the organic layer and wash the aqueous layer with diethyl ether (2 x 10 mL).", "Step 6: Combine the organic layers and wash with water (2 x 10 mL).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and filter.", "Step 8: Concentrate the filtrate under reduced pressure to yield a yellow solid.", "Step 9: Dissolve the yellow solid in water (10 mL) and add concentrated hydrochloric acid (1 mL) dropwise with stirring.", "Step 10: Heat the reaction mixture to reflux for 2 hours.", "Step 11: Cool the reaction mixture to room temperature and filter the precipitated solid.", "Step 12: Wash the solid with water (2 x 5 mL) and dry under vacuum to yield the final product as a white solid." ] } | |
CAS RN |
98027-26-0 |
Product Name |
1-(2-amino-5-bromo-1,3-thiazol-4-yl)ethan-1-one |
Molecular Formula |
C5H5BrN2OS |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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